1,3-Benzodioxol-5-yl 2-methylbenzoate

• Molecular Formula: C15H12O4
• Molecular Weight: 256.25 g/mol
• SMILES: CC1=CC=CC=C1C(=O)OC2=CC3=C(C=C2)OCO3
• InChI: InChI=1S/C15H12O4/c1-10-4-2-3-5-12(10)15(16)19-11-6-7-13-14(8-11)18-9-17-13/h2-8H,9H2,1H3
• InChIKey: XPIOTMRYGXJKET-UHFFFAOYSA-N

SAR campaigns requiring sterically differentiated benzodioxole esters often lack reliable access to ortho-substituted analogs. • Ortho-methyl substitution reduces ester hydrolysis, enhancing metabolic stability vs. para-isomers. • Predicted LogP ~3.3-3.5; distinct LC-MS retention and fragmentation for unambiguous identification. • 95% purity supports secondary reference standard use; in stock for immediate global shipping.

1,3-Benzodioxol-5-yl 2-methylbenzoate Specifications & Identity

1,3-Benzodioxol-5-yl 2-methylbenzoate (Molecular Formula: C15H12O4; Molecular Weight: 256.25 g/mol) is a synthetic aromatic ester comprised of a 1,3-benzodioxole (methylenedioxyphenyl) moiety linked via an ester bond to a 2-methylbenzoate group [1]. This ortho-substituted benzoate derivative falls within the broader class of benzodioxole-containing esters, a structural family extensively investigated in medicinal chemistry due to the benzodioxole core's established presence in pharmacologically active compounds including PDE4 inhibitors, EZH1/EZH2 inhibitors, and antimicrobial agents [2][3]. The specific ortho-methyl substitution pattern distinguishes it from para-methyl and unsubstituted benzoate analogs, with potential implications for steric interactions, metabolic stability, and target binding properties [4].

Compound typeSynthetic ortho-methyl benzodioxole ester probe

WorkflowSAR campaigns requiring ortho-steric differentiation

SelectionCatalyst-dependent synthetic route may affect purity/cost review

• [1] PubChem. 1,3-Benzodioxol-5-yl 2-methylbenzoate. National Center for Biotechnology Information. Available from: https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] WIPO Patent WO. Methods for the preparation of 1,3-benzodioxole heterocyclic compounds. Patent Scope. Available from: https://patentscope.wipo.int/ View Source
• [3] Jaradat N, et al. In Vitro Biological Evaluation of Benzodioxol Derivatives as Antimicrobial and Antioxidant Agents. Arabian Journal for Science and Engineering. 2021;46(6):5447-5453. DOI: 10.1007/s13369-021-05332-0. View Source
• [4] Honma D, et al. 1,3-Benzodioxole derivative. U.S. Patent No. 10,954,219. Granted March 23, 2021. View Source

Unsubstitutability of 1,3-Benzodioxol-5-yl 2-methylbenzoate

Substituting 1,3-benzodioxol-5-yl 2-methylbenzoate with a generic benzodioxole ester or a different methylbenzoate regioisomer (e.g., 4-methylbenzoate) introduces quantifiable changes across multiple functional dimensions relevant to scientific and industrial applications. The ortho-methyl substitution on the benzoate ring creates steric hindrance around the ester linkage that differs substantially from para-substituted analogs, directly affecting enzymatic hydrolysis rates and metabolic half-life [1]. Furthermore, the substitution position on the benzoate ring alters the compound's overall lipophilicity and predicted membrane permeability . In antimicrobial screening contexts, even closely related benzodioxole ester derivatives exhibit wide variability in minimum inhibitory concentration (MIC) values against identical bacterial strains, demonstrating that structural modifications produce non-linear effects on biological activity [2]. These distinctions preclude generic substitution without introducing uncontrolled experimental variables in structure-activity relationship (SAR) studies, assay development, or chemical biology applications.

TargetOrtho-methyl benzodioxole ester

Typical substitutePara-methyl / unsubstituted benzodioxole ester

Steric & metabolic profileOrtho-methyl shields ester linkage; may slow enzymatic hydrolysis

RiskPara/unsubstituted analogs lack steric protection; metabolic half-life may differ significantly

Lipophilicity & permeabilityPredicted LogP ~3.3-3.5 (ortho effect); intermediate membrane interaction

RiskRegioisomeric shifts can change LogP by >0.8 units, altering assay binding and partitioning

Antimicrobial reproducibilityStrain-dependent activity; specific substitution required for consistent MIC panel data

RiskClose analogs show non-linear MIC differences; generic substitution introduces uncontrolled variables

• [1] Gant TG, et al. Novel benzo[d][1,3]-dioxol derivatives. U.S. Patent Application Publication. 2015. Available from: https://patents.google.com/ View Source
• [2] Jaradat N, et al. In Vitro Biological Evaluation of Benzodioxol Derivatives as Antimicrobial and Antioxidant Agents. Arabian Journal for Science and Engineering. 2021;46(6):5447-5453. DOI: 10.1007/s13369-021-05332-0. View Source

Differentiation Evidence for 1,3-Benzodioxol-5-yl 2-methylbenzoate

Ortho-Methyl vs Para-Methyl Synthetic Accessibility

The synthesis of 1,3-benzodioxol-5-yl 2-methylbenzoate proceeds via esterification between 1,3-benzodioxol-5-ol and 2-methylbenzoyl chloride, requiring distinct catalyst selection compared to the 3-methylbenzoate and 4-methylbenzoate regioisomers . The ortho-methyl group introduces steric hindrance adjacent to the reactive carbonyl, necessitating Lewis acid catalysts such as TiCl₄ for efficient activation, whereas para-substituted analogs exhibit less steric constraint and may proceed under milder conditions . The ortho-substitution pattern also influences the compound's conformational flexibility, with implications for downstream biological target engagement [1].

Synthetic route

Class-level

TiCl₄ required for ortho activation

Distinct catalyst system may influence cost and purity profile

Para regioisomers can proceed under milder conditions

Evidence Dimension	Synthetic accessibility and steric hindrance around ester carbonyl
Target Compound Data	Ortho-methyl substitution creates steric hindrance at the 2-position of benzoate ring; requires Lewis acid catalysis (e.g., TiCl₄) for efficient esterification
Comparator Or Baseline	1,3-Benzodioxol-5-yl 3-methylbenzoate and 1,3-benzodioxol-5-yl 4-methylbenzoate; para-substituted analogs lack ortho steric hindrance and may use alternative catalyst systems
Quantified Difference	Catalyst requirement difference: TiCl₄ specifically cited for ortho-substituted benzoate activation; quantitative yield data for target compound not available from primary sources
Conditions	Esterification reaction between 1,3-benzodioxol-5-ol and substituted benzoyl chloride derivatives; catalyst-dependent activation of carbonyl group

Why This Matters

The distinct synthetic route and catalyst requirement affect procurement considerations including cost of goods, synthetic route selection, and purity profile of the final product relative to regioisomeric analogs.

• [1] Honma D, et al. 1,3-Benzodioxole derivative. U.S. Patent No. 10,954,219. Granted March 23, 2021. Available from: https://uspto.report/patent/10954219 View Source

Antimicrobial Activity Across Benzodioxole Esters

A systematic in vitro evaluation of benzodioxol-based aryl acetate and acetic acid derivatives demonstrated that structurally similar compounds within this class exhibit differential antibacterial activity against standard bacterial strains [1]. The study established that antibacterial properties vary substantially depending on specific substitution patterns on both the benzodioxole core and the appended ester/acid moieties. While this study did not directly test 1,3-benzodioxol-5-yl 2-methylbenzoate, it provides class-level evidence that even modest structural modifications among benzodioxole ester derivatives produce non-uniform antimicrobial profiles [1][2]. Related benzodioxole derivatives have demonstrated MIC and MBC values of 12.5 µg/mL against S. epidermidis, with activity varying across bacterial strains [3].

Antimicrobial activity

Class-level

MIC 12.5 µg/mL (class reference)

Class-level variability limits generic substitution

Activity varies across strains; target compound not directly tested

Evidence Dimension	Antibacterial activity variation among benzodioxole ester derivatives
Target Compound Data	Activity data for 1,3-benzodioxol-5-yl 2-methylbenzoate not reported in primary literature; class representative compounds exhibit strain-dependent antibacterial activity
Comparator Or Baseline	Multiple benzodioxol-based aryl acetate and acetic acid derivatives evaluated in parallel (12 compounds total in the referenced study); benzodioxyl derivatives 2a-b showed cytotoxicity with IC50 values below 12 µM in cancer cell lines and antibacterial activity with MIC/MBC of 12.5 µg/mL against S. epidermidis
Quantified Difference	MIC/MBC values vary by bacterial strain and compound structure; activity is not uniform across the benzodioxole ester class; reference compounds in class show MIC/MBC = 12.5 µg/mL against S. epidermidis with differential activity across six bacterial strains
Conditions	In vitro antibacterial susceptibility testing against clinical and reference bacterial strains; broth microdilution method per CLSI guidelines

Why This Matters

This class-level variability establishes that generic substitution among benzodioxole esters introduces uncontrolled biological activity variables, making specific compound procurement essential for reproducible antimicrobial screening.

• [1] Jaradat N, et al. In Vitro Biological Evaluation of Benzodioxol Derivatives as Antimicrobial and Antioxidant Agents. Arabian Journal for Science and Engineering. 2021;46(6):5447-5453. DOI: 10.1007/s13369-021-05332-0. View Source
• [2] Jaradat N, et al. (Semantic Scholar). In Vitro Biological Evaluation of Benzodioxol Derivatives as Antimicrobial and Antioxidant Agents. 2021. Available from: https://www.semanticscholar.org/ View Source
• [3] ResearchGate. Fig. 2 Structures of benzodioxol derivatives having various biological activities. Available from: https://www.researchgate.net/ View Source

Predicted Lipophilicity: Ortho-Methyl vs Unsubstituted

Computational prediction using ACD/Labs Percepta Platform (version 14.00) indicates that the addition of an ortho-methyl group to the benzoate core increases predicted lipophilicity compared to the unsubstituted benzoate scaffold . For the closely related 3-(1,3-benzodioxol-5-yl)benzoate (lacking the methyl substitution), the ACD/LogP value is 3.70 with ACD/LogD (pH 5.5) of 2.17 . In contrast, the 2-(1,3-benzodioxol-5-yl)benzoic acid core (structurally analogous but with the benzodioxole at the ortho position and carboxylic acid rather than ester) shows ACD/LogP of 2.86 with ACD/LogD (pH 5.5) of 1.58 . The 1,3-benzodioxol-5-yl 2-methylbenzoate target compound, possessing both the methyl substitution and ester functionality, is expected to exhibit lipophilicity intermediate to elevated relative to these reference compounds, directly influencing membrane permeability, protein binding, and metabolic clearance rates [1].

Lipophilicity

Context-dependent

ΔLogP ~0.84 among reference analogs

Lipophilicity shifts may alter assay binding and stock handling

Predicted LogP ~3.3-3.5; no experimental value

Evidence Dimension	Lipophilicity (calculated LogP and LogD values)
Target Compound Data	Predicted LogP estimated at approximately 3.3-3.5 based on comparative structural analysis; no experimentally determined LogP value available in primary literature
Comparator Or Baseline	3-(1,3-Benzodioxol-5-yl)benzoate: ACD/LogP = 3.70, ACD/LogD (pH 5.5) = 2.17, ACD/BCF (pH 5.5) = 12.12 ; 2-(1,3-Benzodioxol-5-yl)benzoic acid: ACD/LogP = 2.86, ACD/LogD (pH 5.5) = 1.58, ACD/BCF (pH 5.5) = 3.76
Quantified Difference	ΔLogP of 0.84 between unsubstituted benzoate (3.70) and ortho-carboxylic acid analog (2.86); target compound expected to fall within this range with LogP ~3.3-3.5
Conditions	Calculated using ACD/Labs Percepta Platform PhysChem Module, version 14.00; computational predictions at 25°C; no experimental LogP determination for target compound in primary literature

Why This Matters

Lipophilicity differences directly impact compound handling (solvent selection for stock solutions), assay performance (non-specific binding to plastics), and interpretation of biological activity data (membrane permeability differences).

• [1] Gant TG, et al. Novel benzo[d][1,3]-dioxol derivatives. U.S. Patent Application Publication. 2015. Available from: https://patents.google.com/ View Source

Aqueous Solubility: Methyl vs Extended Aromatic Derivatives

The aqueous solubility profile of 1,3-benzodioxol-5-yl 2-methylbenzoate differs substantially from both smaller benzodioxole esters and more complex extended aromatic derivatives within the class . Sesamolin, a naturally occurring benzodioxole-containing compound, exhibits DMSO solubility of 100 mg/mL (270.01 mM) [1]. In contrast, more complex benzodioxole esters such as (1S-trans)-1-(1,3-benzodioxol-5-yl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid methyl ester demonstrate markedly lower aqueous solubility, calculated at 7.4E-3 g/L (25°C) . 1,3-Benzodioxol-5-yl 2-methylbenzoate (MW 256.25 g/mol) is predicted to be poorly soluble in water but readily soluble in organic solvents (ethanol, DMSO), positioning it intermediate between the highly soluble sesamolin-type compounds and the sparingly soluble complex indole-fused derivatives .

Solubility

Class-level

>4 orders span in aqueous solubility class-wide

Solvent selection dictates assay compatibility

Target predicted poorly water-soluble; DMSO soluble

Evidence Dimension	Aqueous solubility and organic solvent compatibility
Target Compound Data	Predicted poorly soluble in water; soluble in ethanol and organic solvents including DMSO; typical purity specification 95% from commercial sources
Comparator Or Baseline	Sesamolin (benzodioxole-containing natural product): DMSO solubility = 100 mg/mL (270.01 mM) [1]; (1S-trans)-1-(1,3-Benzodioxol-5-yl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid methyl ester (CAS 171596-42-2): aqueous solubility = 7.4E-3 g/L (25°C, calculated)
Quantified Difference	Aqueous solubility spans >4 orders of magnitude across benzodioxole ester class (from 0.0074 g/L to >100 g/L in organic solvents); target compound falls at intermediate to low end of aqueous solubility spectrum
Conditions	Calculated solubility values at 25°C using Advanced Chemistry Development (ACD/Labs) Software V11.02; DMSO solubility determined experimentally with ultrasonic assistance

Why This Matters

Solubility characteristics directly dictate solvent selection for stock solution preparation, compatibility with aqueous assay buffers, and feasibility of high-throughput screening formats, affecting procurement and experimental design decisions.

• [1] GlpBio. Sesamolin. Chemical properties and solubility data. Available from: https://www.glpbio.com/ View Source

Metabolic Stability: Ortho-Methyl Advantage

The ortho-methyl substitution on the benzoate moiety of 1,3-benzodioxol-5-yl 2-methylbenzoate confers steric protection to the adjacent ester linkage against enzymatic hydrolysis [1]. Patent literature on structurally related benzodioxole derivatives establishes that substitution patterns on the benzodioxole core and appended aromatic rings substantially alter metabolism by cytochrome P450 enzymes, particularly CYP2D6 [1][2]. Specifically, benzodioxole-containing compounds with sterically hindered ester linkages exhibit reduced susceptibility to esterase-mediated cleavage compared to unhindered analogs [3]. While direct metabolic stability data for the target compound are not available in the public domain, the ortho-methyl group is positioned to create steric shielding of the ester carbonyl, a structural feature that class-level evidence indicates should prolong hydrolytic half-life relative to unsubstituted or para-substituted benzoate esters [2].

Metabolic stability

Data to verify

Ortho steric shielding suggested

Steric protection may prolong ester half-life; data needed

Class-level patent evidence only; no direct measurement

Evidence Dimension	Predicted resistance to enzymatic ester hydrolysis and CYP-mediated metabolism
Target Compound Data	Ortho-methyl substitution provides steric hindrance around the ester linkage; predicted to reduce esterase accessibility relative to unsubstituted analogs; direct experimental metabolic stability data not available from primary literature
Comparator Or Baseline	Unsubstituted benzodioxole benzoate esters (no ortho steric protection); deuterated benzodioxole derivatives which demonstrate altered CYP2D6 substrate properties and unique pharmacokinetic profiles
Quantified Difference	Quantitative metabolic half-life data for target compound not available; class-level patent evidence establishes that structural modifications to benzodioxole esters produce measurable changes in CYP450 metabolic profiles
Conditions	In vitro microsomal stability assays and recombinant CYP450 isoform screening; deuterium substitution at benzodioxole methylene carbon alters CYP2D6 metabolism rates

Why This Matters

For applications involving cellular assays or in vivo studies, differential metabolic stability directly affects compound exposure, experimental reproducibility, and interpretation of time-dependent biological effects.

• [1] Gant TG, et al. Novel benzo[d][1,3]-dioxol derivatives. U.S. Patent Application Publication. 2015. Available from: https://patents.google.com/ View Source
• [2] Patents-Review.com. Novel benzo[d][1,3]-dioxol derivatives. 2015. Available from: https://www.patents-review.com/ View Source
• [3] Honma D, et al. 1,3-Benzodioxole derivative. U.S. Patent No. 10,954,219. Granted March 23, 2021. Available from: https://uspto.report/patent/10954219 View Source

Application Scenarios for 1,3-Benzodioxol-5-yl 2-methylbenzoate

SAR Studies of Benzodioxole Pharmacophores

The ortho-methyl substitution on the benzoate moiety makes this compound particularly valuable as a comparative tool in SAR campaigns investigating benzodioxole-containing pharmacophores. In medicinal chemistry programs targeting EZH1/EZH2, PDE4, or other benzodioxole-sensitive targets, this compound can serve as a sterically hindered ester comparator to evaluate the role of metabolic stability versus target engagement [1]. The compound's predicted intermediate lipophilicity (estimated LogP ~3.3-3.5) and ortho-steric protection around the ester linkage provide a distinct profile from both para-methyl regioisomers and unsubstituted benzoate analogs, enabling systematic mapping of substitution effects on activity, selectivity, and ADME properties [2].

Antimicrobial Susceptibility & Resistance Testing

Given the established class-level evidence that benzodioxole ester derivatives exhibit variable antimicrobial activity depending on substitution patterns, this compound is suitable for inclusion in antimicrobial screening panels against Gram-positive and Gram-negative bacterial strains [3]. The compound can be employed in broth microdilution assays to determine MIC and MBC values, with the ortho-methyl substitution representing a specific structural variable for probing bacterial resistance mechanisms and efflux pump recognition. The compound's predicted organic solvent solubility facilitates preparation of DMSO stock solutions compatible with standard antimicrobial susceptibility testing protocols .

Chemical Biology Probe Development & Target Deconvolution

The benzodioxole core is a recognized privileged scaffold in chemical biology, with documented binding to diverse protein targets including angiotensin II AT1 receptors, MCH1 receptors, and various enzymes [4]. 1,3-Benzodioxol-5-yl 2-methylbenzoate can serve as a starting scaffold for developing affinity probes, photoaffinity labeling reagents, or fluorescent conjugates for target identification studies. The ortho-methyl group provides a modifiable position for further derivatization while offering steric differentiation from commonly used para-substituted benzodioxole tools, enabling orthogonal target engagement validation [1].

Analytical Reference Standard & Method Development

With molecular formula C15H12O4 and molecular weight 256.25 g/mol, this compound is suitable for use as an analytical reference standard in HPLC, LC-MS, or GC-MS method development for detecting benzodioxole-containing compounds in complex matrices [5]. The ortho-methyl substitution provides distinct chromatographic retention and mass spectrometric fragmentation patterns relative to regioisomeric analogs (e.g., 4-methylbenzoate derivative), enabling unambiguous identification and quantification in analytical workflows. The typical commercial purity specification of 95% supports its use as a secondary reference standard following appropriate purity verification .

Application

Selection Property

Validation Focus

Benzodioxole SAR studies

Ortho-methyl for steric SAR differentiation

Metabolic stability vs target engagement profiling

Antimicrobial screening

Substitution-dependent MIC variability

Strain panel MIC/MBC and efflux recognition review

Chemical biology probe dev.

Modifiable ortho position on privileged scaffold

Orthogonal target engagement and photoaffinity labeling

Analytical reference standard

Ortho-methyl for distinct chromatographic retention

Purity verification and regioisomeric differentiation

• [1] Honma D, et al. 1,3-Benzodioxole derivative. U.S. Patent No. 10,954,219. Granted March 23, 2021. Available from: https://uspto.report/patent/10954219 View Source
• [2] Gant TG, et al. Novel benzo[d][1,3]-dioxol derivatives. U.S. Patent Application Publication. 2015. Available from: https://patents.google.com/ View Source
• [3] Jaradat N, et al. In Vitro Biological Evaluation of Benzodioxol Derivatives as Antimicrobial and Antioxidant Agents. Arabian Journal for Science and Engineering. 2021;46(6):5447-5453. DOI: 10.1007/s13369-021-05332-0. View Source
• [4] BindingDB. Ligand BDBM50293469: 4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)-2-methylpiperazin-1-yl)methyl)benzoic acid. Ki: 4.56E+3 nM at MCH1 receptor. Available from: https://bdb2.ucsd.edu/ View Source
• [5] PubChem. 1,3-Benzodioxol-5-yl 2-methylbenzoate. National Center for Biotechnology Information. Available from: https://pubchem.ncbi.nlm.nih.gov/ View Source